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Compound of Interest

Compound Name: Deltasonamide 2 hydrochloride

CAS No.: 2448341-55-5

Cat. No.: B2514749

Get Quote

Part 1: Immediate Action & Safety Profile
Compound Identity & Hazard Classification
Deltasonamide 2 hydrochloride is a highly potent, competitive inhibitor of the PDEδ (PDE6D)

protein.[1] It functions by blocking the interaction between PDEδ and KRAS, disrupting the

localization and signaling of oncogenic KRAS.

CAS No: 2448341-55-5 (HCl salt)

Potency:

(Picomolar affinity indicates High Potency).[2]

Physical State: White to off-white solid.[1][2]

Solubility: Soluble in DMSO (

150 mg/mL); Insoluble in water.
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Risk Assessment (Control Banding Approach): Due to its high potency and status as a novel

research compound, specific toxicological data (LD50) is often limited. Therefore, it must be

handled under Control Band 3/4 (High Containment) protocols.

Hazard Category Classification Operational Implication

Acute Toxicity Undetermined (Treat as Toxic)
Avoid all skin contact and

inhalation.

Target Organ KRAS Signaling Pathway
Potential interference with

cellular proliferation/stemness.

Physical Hygroscopic Solid
Moisture destroys compound

integrity.

Personal Protective Equipment (PPE) Matrix
Do not rely on standard lab coats alone. The picomolar affinity means trace exposure could be

biologically active.

Activity
Respiratory
Protection

Dermal
Protection

Eye Protection Containment

Vial Opening /

Weighing

N95 or P100

Respirator (if

outside hood)

Double Nitrile

Gloves (0.11 mm

min. thickness)

Chemical Splash

Goggles

Class II Biosafety

Cabinet (BSC) or

Fume Hood

Solubilization

(DMSO)

Surgical Mask (in

hood)

Nitrile Gloves

(Change

immediately if

splashed)

Safety Glasses

w/ Side Shields

Fume Hood

(DMSO vapors)

Diluted Assay

Handling

Standard Lab

Safety

Single Nitrile

Gloves
Safety Glasses

Standard

Benchtop

Spill Cleanup
P100 Half-Face

Respirator

Double Nitrile +

Tyvek Sleeves

Face Shield +

Goggles
Isolate Area
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Mechanism of Action & Safety Context
Understanding the mechanism enforces why safety is critical. Deltasonamide 2 prevents PDEδ

from chaperoning KRAS to the plasma membrane. Accidental systemic exposure could

theoretically disrupt Ras-dependent signaling in the handler's own tissues.

Figure 1: Biological Impact & Safety Logic
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Caption: Deltasonamide 2 binds PDEδ with high affinity, preventing KRAS membrane

trafficking. This potency necessitates strict exposure controls.[3][4]

Receiving & Storage Protocol
The "Cold Chain" Rule: The hydrochloride salt improves stability, but moisture is the enemy.

Arrival: Inspect vial for breakage. Do not open until the vial reaches room temperature

(prevents condensation).

Long-Term Storage: Store solid at -80°C (stable for 2 years).

Short-Term Storage: -20°C (stable for 1 month). Desiccate if possible.

Solubilization Workflow (Critical Step)
Water insolubility requires a specific "DMSO-First" approach.

Table 1: Stock Solution Preparation (Example for 5 mg Vial)
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Target Concentration Solvent (DMSO) Volume Protocol Notes

10 mM 731.3 µL
Recommended Stock.
Vortex 30s.

5 mM 1462.6 µL Good for intermediate dilution.

| 1 mM | 7313.0 µL | High volume; not recommended for storage. |

Step-by-Step Solubilization:

Equilibrate: Allow vial to warm to 20-25°C inside a desiccator (approx. 30 mins).

Solvent Addition: Add Anhydrous DMSO (freshly opened or stored over molecular sieves).

Dissolution: Vortex vigorously. If particles persist, sonicate for 10-15 seconds in a water bath.

Aliquot: Do not store the bulk stock. Aliquot into light-protective (amber) tubes (e.g., 20 µL or

50 µL volumes) to avoid freeze-thaw cycles.

Storage: Store aliquots at -80°C. Use within 6 months.

Figure 2: Safe Handling Workflow
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Caption: Operational workflow to maintain compound stability and user safety. Note the critical

equilibration step.

Part 3: Emergency & Disposal Logistics
Spill Response

Minor Spill (< 5 mL solution):

Alert nearby personnel.
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Cover with absorbent pads dampened with ethanol (Deltasonamide is soluble in organic

solvents; water may precipitate it, making it harder to clean).

Wipe area with 10% bleach solution, then water.

Dispose of waste as Hazardous Chemical Waste.

Exposure (Skin/Eye):

Skin: Wash immediately with soap and copious water for 15 minutes. DMSO enhances

skin penetration, so speed is vital.

Eyes: Flush for 15 minutes at an eyewash station. Seek medical attention.

Waste Disposal
Solid Waste: Vials, tips, and gloves must be incinerated as hazardous chemical waste.

Liquid Waste: Collect in "Halogenated Organic Solvent" waste streams (due to

Chlorobenzene moiety and DMSO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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